Cas no 2639416-02-5 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid
• CAS No: 2639416-02-5
• MF: C₂₁H₁₈N₂O₄S
• MW: 394.443624019623
• CID: 5970461
• PubChem ID: 165901087
• Update Time: 2025-05-19

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737506
• 2639416-02-5
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid

• Inchi： 1S/C21H18N2O4S/c1-23(20-22-13(12-28-20)10-19(24)25)21(26)27-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18H,10-11H2,1H3,(H,24,25)
• InChI Key： AKKDIUBSCYEVOA-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.09872823g/mol
• Monoisotopic Mass: 394.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid

Introduction to 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic Acid (CAS No. 2639416-02-5)

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid, with the CAS number 2639416-02-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a 1,3-thiazole core, a fluoren-9-yl moiety, and an acetic acid derivative. The presence of these distinct structural elements contributes to its unique chemical properties and biological interactions. The 1,3-thiazole ring is known for its role in various bioactive molecules, often serving as a scaffold for drugs targeting neurological and inflammatory disorders. The fluoren-9-yl group, on the other hand, is frequently incorporated into pharmaceuticals to enhance solubility and metabolic stability.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid has emerged as a promising candidate in this context due to its unique structural features and potential biological activities.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step in the synthesis is the introduction of the (methyl)amino group onto the 1,3-thiazole core, which is achieved through a series of nucleophilic substitution reactions. The subsequent attachment of the fluoren-9-yl moiety and the acetic acid derivative further refines the molecular structure, enhancing its pharmacological properties.

The pharmacological profile of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid has been extensively studied in vitro and in vivo. Preliminary research suggests that this compound exhibits potent activity against various disease models. For instance, studies have shown that it can inhibit the growth of cancer cells by targeting specific signaling pathways involved in tumor progression. Additionally, it has demonstrated anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The compound's interaction with biological targets is mediated by its ability to bind to specific receptors and enzymes. The presence of the (methyl)amino group and the acetic acid derivative enhances its binding affinity to these targets, leading to more effective modulation of biological processes. Furthermore, the hydrophobic nature of the fluoren-9-yl moiety improves its solubility in lipophilic environments, facilitating its absorption and distribution within the body.

In clinical settings, 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-yl]acetic acid holds potential as a therapeutic agent for various diseases. Its ability to target multiple biological pathways makes it a versatile candidate for combination therapy approaches. Current research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile in human trials.

The development of this compound aligns with the broader trend in pharmaceutical research towards creating targeted therapies that minimize side effects while maximizing therapeutic efficacy. By leveraging advanced synthetic methodologies and computational modeling techniques, researchers are able to design molecules with tailored properties that address specific unmet medical needs.

The future prospects for 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-thiazol-4-ylyl]acetic acid are promising. Ongoing studies aim to further elucidate its mechanism of action and explore new applications in medicine. As our understanding of disease biology continues to evolve, compounds like this one will play a crucial role in developing innovative treatments that improve patient outcomes.